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Compound of Interest

Compound Name:
6-(2-Chlorophenyl)-1,3,5-triazine-

2,4-diamine

CAS No.: 29366-77-6

Cat. No.: B1617529

Get Quote

Introduction: The Significance of Guanylhydrazones
in Medicinal Chemistry
The condensation reaction between cyanoguanidine and 2-chlorobenzaldehyde represents a

critical pathway for the synthesis of novel guanylhydrazone derivatives. Guanylhydrazones are

a class of compounds characterized by a C=N-NH-C(=NH)NH₂ moiety and are of significant

interest to the pharmaceutical and agrochemical industries. These structures are recognized for

their diverse biological activities, including potential anticancer, antiviral, and antimicrobial

properties. The incorporation of a 2-chlorophenyl group can further modulate the compound's

lipophilicity and electronic properties, potentially enhancing its therapeutic efficacy and target

specificity.

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the reaction conditions for the condensation of cyanoguanidine

with 2-chlorobenzaldehyde. It offers a detailed, step-by-step protocol, an in-depth discussion of

the underlying chemical principles, and a summary of key reaction parameters. The proposed
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methodology is grounded in established principles of condensation reactions involving

guanidine derivatives and aldehydes.[1][2][3]

Reaction Mechanism and Rationale
The condensation of cyanoguanidine with 2-chlorobenzaldehyde proceeds via a nucleophilic

addition-elimination pathway. One of the amino groups of cyanoguanidine acts as a

nucleophile, attacking the electrophilic carbonyl carbon of 2-chlorobenzaldehyde. This is

followed by a dehydration step to yield the corresponding guanylhydrazone. The reaction is

typically catalyzed by an acid or a base, which serves to activate the aldehyde or enhance the

nucleophilicity of the guanidine, respectively.
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Reactants

Intermediate

Product

H₂N-C(=NH)-NH-CN o-Cl-C₆H₄-CH(OH)-NH-C(=NH)-NH-CN

+ 2-Chlorobenzaldehyde
(Nucleophilic Attack)

o-Cl-C₆H₄-CHO

o-Cl-C₆H₄-CH=N-NH-C(=NH)-NH-CN

- H₂O
(Dehydration)

H₂O
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1. Dissolve Cyanoguanidine
in Ethanol

2. Add 2-Chlorobenzaldehyde

3. Add Acetic Acid (Catalyst)

4. Reflux for 4-6 hours

5. Monitor by TLC

Check for completion

6. Cool and Remove Solvent

If complete

7. Extraction with Ethyl Acetate/Water

8. Wash and Dry Organic Layer

9. Purify by Recrystallization
or Chromatography

10. Characterize Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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